[2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate

• CAS No.: 5792-18-7
• Molecular Formula: C26H26N2O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: [2-ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate
• InChI: InChI=1S/C26H26N2O4/c1-2-31-25-18-20(8-13-24(25)32-26(29)21-6-4-3-5-7-21)19-27-22-9-11-23(12-10-22)28-14-16-30-17-15-28/h3-13,18-19H,2,14-17H2,1H3
• InChI Key: IHYNFXBZZJCTIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NC2=CC=C(C=C2)N3CCOCC3)OC(=O)C4=CC=CC=C4

Description

[2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate is a synthetic benzoate ester featuring a substituted phenyl ring with an ethoxy group at the 2-position and an iminomethyl linker bonded to a 4-morpholin-4-ylphenyl moiety. This compound’s structural complexity suggests applications in materials science or medicinal chemistry, though specific biological or functional data are absent in the provided evidence.

Preparation Methods

Industrial Production: Information on large-scale industrial production methods is scarce, as this compound is not widely used.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products formed during these reactions would depend on reaction conditions and reagents.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds with similar structural features exhibit significant anticancer properties. The incorporation of morpholine groups has been associated with increased potency against various cancer cell lines, including:

Compound	A549 (μM)	HeLa (μM)	MCF-7 (μM)
Compound X	1.03	1.15	2.59
Golvatinib	2.67	8.05	17.96

The above data demonstrates that certain derivatives can be significantly more active than established drugs, suggesting that [2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate may also exhibit similar or enhanced anticancer effects through mechanisms involving apoptosis induction and kinase inhibition.

Acetylcholinesterase Inhibition

Compounds with structural similarities have been evaluated for their ability to inhibit acetylcholinesterase, an enzyme critical in neurodegenerative diseases like Alzheimer’s. The inhibition of this enzyme can lead to increased levels of acetylcholine, potentially improving cognitive function:

• Biological Assays : In vitro studies are essential for determining the inhibitory activity against acetylcholinesterase.
• IC50 Values : These values indicate the concentration required to inhibit the enzyme by 50%, providing a measure of the compound's potency.

Molecular Docking Studies

In silico studies, including molecular docking simulations, have been employed to predict the binding interactions between [2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate and target proteins such as acetylcholinesterase and various kinases:

• Binding Affinity : These studies help elucidate how effectively the compound interacts with biological targets, which is crucial for drug design.

Case Studies and Research Findings

Several case studies have documented the synthesis and biological evaluation of morpholine-containing compounds similar to [2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate:

• Synthesis and Evaluation : A series of derivatives were synthesized and tested for their biological activity against cancer cell lines, demonstrating promising results that warrant further investigation.
• Therapeutic Potential : The compound's ability to modulate key biological pathways suggests its potential as a therapeutic agent in treating various diseases, particularly those related to neurodegeneration and cancer.

Mechanism of Action

• Unfortunately, detailed information about the mechanism of action is not available. Further research would be needed to understand how this compound exerts its effects.

Targets and Pathways: Investigating potential molecular targets and pathways would require experimental studies.

Comparison with Similar Compounds

Table 1: Structural Comparison of Analogous Benzoate Esters

Compound Name (IUPAC)	Key Substituent	Molecular Formula	Collision Cross-Section (CCS, Ų, [M+H]+)	Notable Features
[2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate	4-Morpholin-4-ylphenyl	C₂₇H₂₇N₂O₄	Not reported	Morpholine ring enhances polarity; potential for hydrogen bonding.
[2-Ethoxy-4-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] benzoate	4-Methoxyanilino	C₂₄H₂₂N₂O₅	210.5	Methoxy group increases electron density; lower CCS suggests compact conformation.
[2-Ethoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] benzoate	1-Naphthylamino	C₂₈H₂₄N₂O₄	216.3	Bulky naphthyl group increases steric hindrance; higher CCS indicates extended structure.
[2-Ethoxy-4-[(E)-[(2-naphthalen-1-ylacetyl)hydrazinylidene]methyl]phenyl] benzoate	1-Naphthylacetyl	C₂₈H₂₄N₂O₄	Not reported	Naphthylacetyl substituent may enhance lipophilicity and π-π stacking interactions.
2-Ethoxy-4-[(4-methylphenoxy)acetyliminomethyl]phenyl benzoate	4-Methylphenoxy	C₂₅H₂₄N₂O₄	Not reported	Methylphenoxy group balances lipophilicity and steric bulk.

Key Observations:

Substituent Effects on Physicochemical Properties: The morpholin-4-yl group in the target compound introduces a polar, hydrogen-bond-accepting moiety, which may improve aqueous solubility compared to non-polar analogs like the naphthyl derivatives . Naphthyl-containing analogs (e.g., ) exhibit higher predicted CCS values, indicating larger molecular footprints due to steric bulk. This could influence crystallinity or intermolecular interactions in solid-state applications.

This suggests caution in extrapolating safety profiles for structurally related benzoate esters.

Such properties remain uncharacterized for the target compound and its analogs. Crystallographic data are absent in the evidence, though tools like SHELX are widely used for such analyses. Future studies could resolve crystal structures to compare packing efficiencies and intermolecular interactions.

Biological Activity

2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl benzoate is a synthetic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The molecular formula of 2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl benzoate is $C_{22}H_{26}N_2O_3$, with a molecular weight of approximately 366.45 g/mol. The compound features an ethoxy group, a morpholine ring, and a benzoate moiety, which are crucial for its biological interactions.

The biological activity of this compound is believed to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects.
• Receptor Interaction : It is hypothesized that the morpholine moiety allows for binding to various receptors, influencing cellular signaling pathways.

Biological Activities

Research indicates that 2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl benzoate exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound has significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. The disc diffusion method has been employed to evaluate its efficacy.
• Anticancer Properties : In vitro studies have demonstrated that the compound can inhibit the proliferation of various cancer cell lines. A notable study indicated that it induced apoptosis in cancer cells through cell cycle arrest at the G2/M phase, which is crucial for cancer treatment.
• Neuroprotective Effects : There is emerging evidence suggesting that the compound may have neuroprotective properties, potentially beneficial in models of neurodegenerative diseases.

Antimicrobial Activity

A study conducted on synthesized derivatives of related compounds demonstrated effective antimicrobial activity against pathogens such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MICs) were determined using standard protocols, showing promising results for further development as antimicrobial agents .

Anticancer Activity

In a series of experiments assessing the antiproliferative effects on cancer cell lines, it was found that 2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl benzoate exhibited IC50 values in the nanomolar range against several types of cancer cells. The mechanism was linked to the disruption of microtubule dynamics, similar to known chemotherapeutic agents .

Neuroprotection

Research involving animal models has indicated that the compound could protect neuronal cells from oxidative stress-induced damage. This effect was attributed to its ability to modulate antioxidant enzyme activity and reduce inflammation .

Data Table: Summary of Biological Activities

Activity Type	Assessed Effect	Methodology	Reference
Antimicrobial	Effective against S. aureus	Disc diffusion
Anticancer	Induced apoptosis in cancer cells	Cell viability assays
Neuroprotective	Reduced oxidative stress	In vivo models

Q & A

Q. What are the key structural features of [2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate, and how are they validated experimentally?

The compound contains an ethoxy group, a benzoate ester, a morpholine-substituted phenyl ring, and an imine linker. Structural validation typically employs:

• X-ray crystallography to confirm bond angles and spatial arrangement .
• NMR spectroscopy (¹H, ¹³C, DEPT) to identify proton environments and carbon hybridization (e.g., imine proton at δ 8.5–9.0 ppm, morpholine ring protons at δ 3.5–3.7 ppm) .
• FT-IR spectroscopy to detect functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the ester, C=N stretch at ~1600 cm⁻¹) .

Q. What synthetic routes are reported for this compound, and how are intermediates characterized?

Synthesis involves multi-step protocols:

• Step 1 : Formation of the imine linkage via condensation of 4-morpholin-4-yl-aniline with 4-formyl-2-ethoxyphenyl benzoate under acidic catalysis (e.g., acetic acid) .
• Step 2 : Esterification using benzoic acid derivatives and coupling agents like DCC/DMAP . Intermediates are purified via column chromatography (silica gel, hexane/ethyl acetate gradients) and characterized by HPLC-MS (>95% purity threshold) .

Q. How are physicochemical properties (e.g., solubility, stability) determined for this compound?

• Solubility : Tested in polar (DMSO, methanol) and non-polar solvents (hexane) using UV-Vis spectroscopy at λmax ≈ 270 nm .
• Stability : Assessed via accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC monitoring. Morpholine and imine groups may hydrolyze under acidic conditions .

Advanced Research Questions

Q. What methodologies are used to investigate the compound’s interaction with biological targets (e.g., enzymes, receptors)?

• In vitro assays : Competitive binding studies (e.g., fluorescence polarization) to measure IC₅₀ values against kinases or GPCRs .
• Molecular docking : Simulations (AutoDock Vina) to predict binding poses with target proteins (e.g., PDB ID: 3ERT) .
• Isothermal Titration Calorimetry (ITC) : Quantifies binding thermodynamics (ΔH, ΔS) for imine-mediated interactions .

Q. How can contradictory data in biological activity assays be resolved?

Contradictions may arise from assay conditions or impurities:

• Dose-response validation : Repeat assays with freshly prepared stock solutions (DMSO) to exclude solvent degradation artifacts .
• Orthogonal assays : Combine enzymatic inhibition (e.g., colorimetric ADP-Glo™) with cell-based viability (MTT assay) to confirm activity .
• Metabolite profiling : LC-MS/MS to detect hydrolyzed byproducts (e.g., free morpholine) that may interfere with results .

Q. What computational strategies are employed to optimize the compound’s pharmacokinetic profile?

• ADMET prediction : Tools like SwissADME assess logP (target: 2–4), BBB permeability, and CYP450 inhibition risks .
• QSAR modeling : Correlates substituent effects (e.g., ethoxy vs. methoxy) with bioavailability using descriptors like polar surface area (TPSA) .
• Metabolite prediction : CypReact software identifies potential oxidation sites (e.g., morpholine ring) for metabolic stability improvement .

Q. How is the compound’s photostability evaluated for applications in light-sensitive studies?

• UV irradiation tests : Expose to 254 nm UV light for 24h, monitor degradation via HPLC.
• Radical scavenger inclusion : Add antioxidants (e.g., BHT) to assess protection of the imine group .
• Quantum yield calculation : Compare degradation rates under controlled light intensity (mW/cm²) .

Q. What strategies address synthetic challenges in scaling up production without compromising purity?

• Flow chemistry : Continuous synthesis reduces reaction time and improves yield (e.g., 80% → 92%) .
• DoE optimization : Design of Experiments (DoE) identifies critical parameters (e.g., temperature, catalyst loading) for reproducibility .
• Crystallization control : Use anti-solvent addition (e.g., water in ethanol) to enhance crystal uniformity and purity (>99%) .